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Compound of Interest

Compound Name: 4-(3-Hydrazinylpropyl)pyridine
CAS No.: 6978-98-9
Cat. No.: B1659970

Get Quote

CAS: 6978-98-9 | Formula: C

H
N

| MW: 151.21 g/mol [1]

Strategic Overview

In drug discovery, 4-(3-hydrazinylpropyl)pyridine serves as a critical "linker-effector"
intermediate.[1] Its structure combines a polar pyridine headgroup (often used for 1t-stacking or
hydrogen bonding in kinase/GPCR active sites) with a reactive hydrazine tail.[1] This hydrazine
moiety is the primary handle for cyclization reactions, specifically in the synthesis of
pyrazolones, pyridazines, and triazoles—scaffolds frequently found in metabotropic glutamate
receptor (mGIuR) agonists and cannabinoid receptor ligands.

Sourcing Challenge: Unlike common reagents, this intermediate is often unstable (oxidation-
prone) and exhibits genotoxic potential. Consequently, commercial supply is typically "Make-to-
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Order" (MTO) rather than "In-Stock."[1] This guide outlines the protocols to validate suppliers,
manage stability, and ensure chemical integrity.

Chemical Specifications & Critical Properties

Design your procurement specifications based on these parameters to avoid downstream

failure in library synthesis or GMP scale-up.

Parameter Specification Technical Rationale
Unique identifier to distinguish
CAS Number 6978-98-9
from phenylpropyl analogs.[1]
Hydrazines degrade; <95%
Purity (HPLC) > 95.0% (Area %) suggests significant oxidation
(azolazoxy impurities).
Colorless/Pale Yellow Oil or Darkening indicates oxidation.
Appearance . .
Low-Melting Solid [1]
Recommendation: Source as
Dihydrochloride salt for
Salt Form Free Base vs. HCI/2HCI N
enhanced stability and
reduced vapor toxicity.
N Pyridine nitrogen makes it pH-
Solubility DMSO, Methanol, Water

dependent; hydrazine is basic.

Supply Chain Intelligence

Due to the niche nature of this intermediate, "In-Stock" availability is rare. Procurement teams

must distinguish between aggregators and manufacturers.

Verified Commercial Sources

Based on current chemical registry data, the following entities are primary nodes in the supply

chain:

e Beta Pharma, Inc. (USA): Identified as a direct supplier with catalog capability.
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e Custom Synthesis Houses (WuXi AppTec, Enamine, Combi-Blocks): While not always listed
in public catalogs, these CROs routinely synthesize alkyl hydrazines on demand using
standard building blocks.

Sourcing Strategy: The "Freshness" Protocol

Do not buy from stock holding > 6 months. Alkyl hydrazines degrade even under inert
atmosphere.

o Directive: Request a fresh re-analysis (CoA < 30 days old) before shipment.

» Directive: If sourcing >100g, contract a custom synthesis batch to ensure the material is
isolated immediately prior to shipping.

Synthesis & Impurity Profiling (Expertise & Logic)

To validate a supplier's CoA, you must understand how the molecule is made. The dominant
industrial route involves nucleophilic substitution, which dictates the impurity profile.

The Standard Industrial Route

The synthesis typically proceeds via the reaction of 4-(3-chloropropyl)pyridine with excess
hydrazine hydrate.[1]

Mechanism:

displacement of the chloride by hydrazine. Critical Process Parameter: A large excess of
hydrazine (5-10 equivalents) is required to prevent the product from reacting with another
molecule of starting material, which would form the bis-alkylated impurity.[1]

Impurity Markers (Red Flags in QC)

When reviewing analytical data, look for these specific by-products:

e Bis-impurity:N,N-bis(3-(pyridin-4-yl)propyl)hydrazine.[1] (Result of low hydrazine
stoichiometry).

» Oxidation products: Azo derivatives (colored yellow/orange).
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o Residual Hydrazine: Highly toxic; must be quantified if used in late-stage GMP.

Visualization: Synthesis & Impurity Logic

The following diagram illustrates the synthesis pathway and where critical impurities arise.

Reacts with
4-(3-chloropropyl)pyridine SN2 Reaction Start Material Bis-alkylated Impurity
(Precursor) Reflux, EtOH) W (Major Side Product)
4-(3-hydrazinylpropyl)pyridine

(Target) Air Exposure

Hydrazine Hydrate Azo/Azoxy Degradants
(Excess 10 eq.) (Storage Issue)

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of the critical bis-alkylated impurity (red) and
oxidation degradants (yellow).[1]

Handling & Safety Protocol (Trustworthiness)

Hydrazines are genotoxic structural alerts. Treat this intermediate as a potential mutagen.

Storage & Stability System[3]

» Atmosphere: Argon or Nitrogen blanket is mandatory.
o Temperature: -20°C (Freezer).
o Container: Amber glass (light sensitive) with Teflon-lined caps.[1]

o Shelf-Life: Re-test purity every 3 months.

Emergency Response[4]

e Inhalation: Use a NIOSH-approved full-face respirator with amine cartridges.[1]

« Spill: Neutralize with dilute hypochlorite (Bleach) solution to oxidize the hydrazine to nitrogen
gas before disposal. Warning: This reaction is exothermic.
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Quality Control (QC) Workflow

Standard HPLC methods often fail for hydrazines due to poor UV absorption and peak tailing.
Use this self-validating workflow:

o Derivatization (Recommended): React a small aliquot with acetone or benzaldehyde to form
the corresponding hydrazone.

o Why? Hydrazones have distinct UV chromophores and sharp HPLC peaks, allowing
accurate quantification of the hydrazine content vs. impurities.

* NMR Verification: Check the propyl chain integration (multiplets at ~1.8, 2.6, 2.8 ppm) and
the diagnostic pyridine protons.

« Titration: Perchloric acid titration (non-aqueous) can determine the exact salt stoichiometry
(Mono- vs. Di-HCI).[1]

QC Decision Tree
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Incoming Sample

4-(3-hydrazinylpropyl)pyridine

Visual Inspection
(Colorless?)

If Pass

Derivatization
(w/ Benzaldehyde)

[f Dark/Colored

HPLC-MS Analysis
(Check Purity)

>95% Purity \<95% or Bis-Impurity

Release for Synthesis Reject / Repurify

Click to download full resolution via product page

Figure 2: Quality Control decision tree emphasizing derivatization for accurate purity
assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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